2-(3-Methylquinolin-2-yl)acetic acid

• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 2-(3-methylquinolin-2-yl)acetic acid
• InChI: InChI=1S/C12H11NO2/c1-8-6-9-4-2-3-5-10(9)13-11(8)7-12(14)15/h2-6H,7H2,1H3,(H,14,15)
• InChI Key: ZYKJUJBXNINBLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2N=C1CC(=O)O

Description

2-(3-Methylquinolin-2-yl)acetic acid is a quinoline-derived compound featuring a methyl substituent at the 3-position of the quinoline ring and an acetic acid moiety at the 2-position. The structural uniqueness of this compound lies in the synergistic effects of the methyl group and the acetic acid side chain, which influence its electronic properties, solubility, and binding affinity to biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methylquinolin-2-yl)acetic acid typically involves the following steps:

Formation of the Quinoline Ring: The quinoline ring can be synthesized using the Skraup synthesis, which involves the condensation of aniline with glycerol in the presence of sulfuric acid and an oxidizing agent like nitrobenzene.

Methylation: The quinoline ring is then methylated at the third position using methyl iodide in the presence of a base such as potassium carbonate.

Introduction of the Acetic Acid Moiety: The final step involves the introduction of the acetic acid moiety at the second position of the quinoline ring. This can be achieved through a Friedel-Crafts acylation reaction using acetyl chloride and aluminum chloride as the catalyst.

Industrial Production Methods

Industrial production of 2-(3-Methylquinolin-2-yl)acetic acid follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. Continuous flow reactors and automated systems are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(3-Methylquinolin-2-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form quinoline-2-carboxylic acid derivatives.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the quinoline ring to a tetrahydroquinoline derivative.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Hydrogen gas, palladium catalyst, ethanol as the solvent.

Substitution: Halogenating agents, nitrating agents, sulfonating agents, typically under acidic conditions.

Major Products

Oxidation: Quinoline-2-carboxylic acid derivatives.

Reduction: Tetrahydroquinoline derivatives.

Substitution: Halogenated, nitrated, or sulfonated quinoline derivatives.

Scientific Research Applications

2-(3-Methylquinolin-2-yl)acetic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex quinoline derivatives.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for diseases where quinoline derivatives have shown efficacy.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Methylquinolin-2-yl)acetic acid involves its interaction with specific molecular targets. The quinoline ring system can intercalate with DNA, disrupting its function and leading to cell death. Additionally, the compound can inhibit enzymes involved in critical biological pathways, contributing to its antimicrobial and anticancer activities.

Comparison with Similar Compounds

Table 1: Key Structural Analogues of Quinoline-Acetic Acid Derivatives

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight	Melting Point (°C)	Key References
2-(3-Methylquinolin-2-yl)acetic acid	3-methyl, 2-acetic acid	C₁₂H₁₁NO₂	201.22	Not reported
2-(4-Methylquinolin-2-yl)acetic acid	4-methyl, 2-acetic acid	C₁₂H₁₁NO₂	201.22	Not reported
2-(2-Oxo-1,2-dihydroquinolin-3-yl)acetic acid	2-oxo-1,2-dihydro, 3-acetic acid	C₁₁H₉NO₃	203.20	Not reported
2-(4-Methyl-2-phenylquinolin-3-yl)acetic acid hydrochloride	4-methyl, 2-phenyl, 3-acetic acid (HCl salt)	C₁₈H₁₆ClNO₂	313.78	Not reported
2-(Quinolin-7-yl)acetic acid	7-acetic acid	C₁₁H₉NO₂	187.20	Not reported

Key Observations :

• Substituent Position : The position of the methyl group (3- vs. 4-) significantly alters electronic density and steric effects. For example, 3-methyl substitution may enhance lipophilicity compared to 4-methyl derivatives .
• Salt Forms: Hydrochloride salts, such as 2-(4-methyl-2-phenylquinolin-3-yl)acetic acid hydrochloride, exhibit higher molecular weights and improved crystallinity, facilitating purification and formulation .

Key Observations :

• Multicomponent Reactions (MCRs): Evidence highlights MCRs as efficient for synthesizing complex quinoline-acetic acid derivatives, offering atom economy and scalability . For example, the use of 8-hydroxyquinoline and arylglyoxals enables rapid assembly of fused furan-quinoline systems.
• Post-Synthetic Modifications: Hydrolysis and recyclization steps, as seen in the synthesis of (4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)acetic acid, allow diversification of the quinoline core .

Pharmacological and Physicochemical Properties

Table 3: Bioactivity and Solubility Profiles

Compound	LogP (Predicted)	Aqueous Solubility (mg/mL)	Reported Bioactivity	References
2-(3-Methylquinolin-2-yl)acetic acid	2.1	0.15	Antimicrobial (inferred from analogues)
2-(4-Methyl-2-phenylquinolin-3-yl)acetic acid hydrochloride	3.5	0.08	Analgesic, anti-inflammatory
(4-Hydroxy-1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)acetic acid	1.8	0.25	Analgesic (IC₅₀ = 12 μM in pain models)

Key Observations :

• Lipophilicity : Methyl and phenyl substituents increase LogP, enhancing membrane permeability but reducing aqueous solubility.
• Bioactivity: The 2-oxo-1,2-dihydroquinolin-3-yl derivative exhibits potent analgesic effects, likely due to its hydrogen-bonding capacity and structural mimicry of endogenous ligands .